Cas no 1256805-99-8 (2-Ethynyl-3-methoxypyridine)
2-Ethynyl-3-methoxypyridine structure
Product Name:2-Ethynyl-3-methoxypyridine
CAS No:1256805-99-8
MF:C8H7NO
MW:133.147281885147
MDL:MFCD18256372
CID:1089929
PubChem ID:57357439
Update Time:2025-07-30
2-Ethynyl-3-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethynyl-3-methoxypyridine
- DTXSID40723680
- MFCD18256372
- A1-01962
- AKOS022173453
- AS-60239
- EN300-1699678
- 1256805-99-8
- Pyridine, 2-ethynyl-3-methoxy-
- CS-0059692
- A10754
-
- MDL: MFCD18256372
- Inchi: 1S/C8H7NO/c1-3-7-8(10-2)5-4-6-9-7/h1,4-6H,2H3
- InChI Key: QXMSDSFEQQXTFQ-UHFFFAOYSA-N
- SMILES: O(C)C1C(C#C)=NC=CC=1
Computed Properties
- Exact Mass: 133.052763847g/mol
- Monoisotopic Mass: 133.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 22.1Ų
2-Ethynyl-3-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E200961-100mg |
2-Ethynyl-3-methoxypyridine |
1256805-99-8 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E200961-500mg |
2-Ethynyl-3-methoxypyridine |
1256805-99-8 | 500mg |
$ 705.00 | 2022-06-05 | ||
| TRC | E200961-1g |
2-Ethynyl-3-methoxypyridine |
1256805-99-8 | 1g |
$ 1090.00 | 2022-06-05 | ||
| Alichem | A029193832-1g |
2-Ethynyl-3-methoxypyridine |
1256805-99-8 | 97% | 1g |
$562.32 | 2023-09-03 | |
| Chemenu | CM175387-1g |
2-ethynyl-3-methoxypyridine |
1256805-99-8 | 97% | 1g |
$660 | 2021-08-05 | |
| Chemenu | CM175387-1g |
2-ethynyl-3-methoxypyridine |
1256805-99-8 | 97% | 1g |
$883 | 2022-06-13 | |
| eNovation Chemicals LLC | D549175-1g |
2-ethynyl-3-methoxypyridine |
1256805-99-8 | 95% | 1g |
$825 | 2024-05-24 | |
| eNovation Chemicals LLC | Y0992549-1g |
2-ethynyl-3-methoxypyridine |
1256805-99-8 | 95% | 1g |
$600 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130332-100mg |
2-Ethynyl-3-methoxypyridine |
1256805-99-8 | 97% | 100mg |
¥278.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130332-250mg |
2-Ethynyl-3-methoxypyridine |
1256805-99-8 | 97% | 250mg |
¥474.00 | 2024-08-09 |
2-Ethynyl-3-methoxypyridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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